Cas no 923086-53-7 (2-3-(4-methoxybenzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-3-(4-methoxybenzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• CAS No: 923086-53-7
• MF: C₂₀H₂₄N₂O₅S₂
• MW: 436.544962882996
• CID: 5497735
• Update Time: 2025-07-09

2-3-(4-methoxybenzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methoxyphenyl)sulfonylpropanoylamino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• 2-3-(4-methoxybenzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

• Inchi： 1S/C20H24N2O5S2/c1-27-13-7-9-14(10-8-13)29(25,26)12-11-17(23)22-20-18(19(21)24)15-5-3-2-4-6-16(15)28-20/h7-10H,2-6,11-12H2,1H3,(H2,21,24)(H,22,23)
• InChI Key： OFMBLQBKERVJBB-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(N)=O)=C(NC(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on 2-3-(4-methoxybenzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

Introduction to Compound CAS No. 923086-53-7: 2-3-(4-Methoxybenzenesulfonyl)Propanamido-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxamide

The compound with CAS No. 923086-53-7, known as 2-3-(4-methoxybenzenesulfonyl)propanamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and potential applications in advanced materials and pharmaceuticals. Recent studies have highlighted its unique properties, making it a subject of interest for researchers worldwide.

The name of this compound is derived from its structural components. The 4-methoxybenzenesulfonyl group is a common substituent in organic synthesis, often used to enhance the stability and reactivity of molecules. The propanamido group further adds functional diversity to the molecule. The cycloheptabthiophene core is a seven-membered ring system containing sulfur atoms, which contributes to the compound's electronic properties and structural rigidity. This combination of functional groups makes the compound highly versatile and suitable for a wide range of applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and stepwise synthesis, to construct the molecule with high efficiency. The use of advanced characterization techniques such as NMR spectroscopy and X-ray crystallography has provided detailed insights into its molecular structure and conformational dynamics.

One of the most promising aspects of this compound is its potential in electronic materials. The cycloheptabthiophene framework is known for its semiconducting properties, which can be further tuned by modifying the substituents. Studies have shown that incorporating the 4-methoxybenzenesulfonyl group enhances the molecule's charge transport capabilities, making it a candidate for use in organic electronics such as field-effect transistors (FETs) and photovoltaic devices.

In addition to its electronic applications, this compound has also been explored for its biological activity. The propanamido group introduces hydrogen bonding capabilities, which can interact with biological targets such as enzymes and receptors. Preliminary studies suggest that the compound may exhibit inhibitory effects on certain enzymes, opening up possibilities for drug discovery.

The synthesis of this compound involves a series of carefully designed reactions. The starting material is typically a substituted cycloheptabthiophene derivative, which undergoes functionalization to introduce the desired substituents. The introduction of the 4-methoxybenzenesulfonyl group requires precise control over reaction conditions to ensure regioselectivity and yield optimization.

From an environmental standpoint, this compound demonstrates moderate stability under standard conditions. However, its degradation pathways remain an area of active research. Understanding its environmental impact is crucial for assessing its suitability in large-scale applications.

In conclusion, CAS No. 923086-53-7 represents a cutting-edge molecule with multifaceted applications in materials science and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop advanced materials and therapeutic agents. As research continues to uncover new properties and applications, this compound is poised to play a significant role in future technological advancements.